Cas no 861642-00-4 (2-ISOPROPYLDECALINE)

2-ISOPROPYLDECALINE structure
2-ISOPROPYLDECALINE structure
Product Name:2-ISOPROPYLDECALINE
CAS No:861642-00-4
MF:C13H24
MW:180.329664230347
CID:891149
PubChem ID:23559498
Update Time:2025-04-19

2-ISOPROPYLDECALINE Chemical and Physical Properties

Names and Identifiers

    • 2-ISOPROPYLDECALINE
    • 2-Isopropyldecaline500 µg
    • 861642-00-4
    • AKOS006294925
    • 2-propan-2-yl-1,2,3,4,4a,5,6,7,8,8a-decahydronaphthalene
    • Inchi: 1S/C13H24/c1-10(2)12-8-7-11-5-3-4-6-13(11)9-12/h10-13H,3-9H2,1-2H3
    • InChI Key: RIVBBHMGRSGNTJ-UHFFFAOYSA-N
    • SMILES: C12CCCCC1CCC(C(C)C)C2

Computed Properties

  • Exact Mass: 180.18800
  • Monoisotopic Mass: 180.187800766g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.7
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0.00000
  • LogP: 4.24890
Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent